Cas no 112611-94-6 (Benzene, 1-bromo-4-fluoro-2-(1-methylethyl)-)

• Product Name: Benzene, 1-bromo-4-fluoro-2-(1-methylethyl)-
• CAS No: 112611-94-6
• MF: C₉H₁₀BrF
• MW: 217.078105449677
• CID: 4680593
• Update Time: 2025-05-19

Benzene, 1-bromo-4-fluoro-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-4-fluoro-2-(1-methylethyl)-
• 1-bromo-4-fluoro-2-isopropylbenzene

• Inchi： 1S/C9H10BrF/c1-6(2)8-5-7(11)3-4-9(8)10/h3-6H,1-2H3
• InChI Key： BHNAMOVNNLGEQZ-UHFFFAOYSA-N
• SMILES： C1(Br)=CC=C(F)C=C1C(C)C

Additional information on Benzene, 1-bromo-4-fluoro-2-(1-methylethyl)-

Chemical Profile of Benzene, 1-bromo-4-fluoro-2-(1-methylethyl) (CAS No. 112611-94-6)

Benzene, 1-bromo-4-fluoro-2-(1-methylethyl), identified by its CAS number 112611-94-6, is a fluorinated aromatic compound with significant applications in the field of pharmaceuticals and agrochemicals. This compound belongs to a class of molecules that exhibit unique structural and electronic properties, making it a valuable intermediate in synthetic chemistry. The presence of both bromine and fluorine substituents, along with an isopropyl group, imparts distinct reactivity and functionality that are highly useful in the development of novel chemical entities.

The synthesis of Benzene, 1-bromo-4-fluoro-2-(1-methylethyl) typically involves multi-step organic transformations, often starting from commercially available benzene derivatives. The introduction of the bromine atom at the 1-position and the fluorine atom at the 4-position enhances the electrophilic aromatic substitution reactions, allowing for further functionalization at other positions. The isopropyl group at the 2-position adds steric bulk, which can influence the reactivity and selectivity of subsequent reactions.

In recent years, there has been growing interest in the use of fluorinated aromatic compounds like Benzene, 1-bromo-4-fluoro-2-(1-methylethyl) in medicinal chemistry due to their ability to improve metabolic stability and binding affinity. For instance, fluorine atoms are known to increase the lipophilicity of molecules, which can enhance their bioavailability. Additionally, the bromine substituent provides a handle for further derivatization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings.

One of the most notable applications of this compound is in the synthesis of small-molecule inhibitors targeting various biological pathways. Researchers have utilized Benzene, 1-bromo-4-fluoro-2-(1-methylethyl) as a key intermediate in the development of kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The structural features of this compound allow for precise tuning of interactions with biological targets, leading to high-affinity binders with improved pharmacokinetic profiles.

The pharmaceutical industry has also explored the use of this compound in the synthesis of antiviral agents. Fluorinated aromatic compounds are known to exhibit enhanced resistance to enzymatic degradation, making them suitable for designing long-acting drugs. Recent studies have demonstrated that derivatives of Benzene, 1-bromo-4-fluoro-2-(1-methylethyl) can be effective against a range of viruses by interfering with viral replication mechanisms.

Moreover, agrochemical researchers have leveraged the versatility of Benzene, 1-bromo-4-fluoro-2-(1-methylethyl) in developing novel pesticides and herbicides. The presence of multiple functional groups allows for the creation of compounds that can selectively target pests while minimizing environmental impact. Innovations in green chemistry have led to more sustainable synthetic routes for these agrochemicals, emphasizing the importance of compounds like this in modern agriculture.

The analytical characterization of Benzene, 1-bromo-4-fluoro-2-(1-methylethyl) is typically performed using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide detailed information about the molecular structure and purity of the compound. High-performance liquid chromatography (HPLC) is also commonly employed for purification and quantification purposes.

In conclusion, Benzene, 1-bromo-4-fluoro-2-(1-methylethyl) (CAS No. 112611-94-6) is a versatile intermediate with broad applications in pharmaceuticals and agrochemicals. Its unique structural features enable its use in synthesizing biologically active molecules with improved pharmacological properties. As research continues to uncover new synthetic strategies and applications, this compound will remain a cornerstone in chemical innovation.